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Compound of Interest

Compound Name: Avermectin Bla monosaccharide

Cat. No.: B605700

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Avermectin Bla monosaccharide is a semi-synthetic derivative of Avermectin Bla, a
macrocyclic lactone produced by the bacterium Streptomyces avermitilis.[1] It is formed by the
selective acid hydrolysis of the terminal disaccharide unit of Avermectin Bla.[2][3][4] While the
parent compound, Avermectin Bla, is a potent anthelmintic and insecticidal agent that causes
paralysis by modulating glutamate-gated and GABA-gated chloride channels, the
monosaccharide derivative exhibits a more specific biological profile.[5][6][7]

Primarily, Avermectin Bla monosaccharide is recognized as a potent inhibitor of nematode
larval development.[3][4][8] For instance, it is lethal to the nematode Caenorhabditis elegans
with a minimum active concentration (MAC) of 0.1 uM.[9][10] Notably, it is reported to be devoid
of the paralytic activity associated with its parent compound.[3][4][8] This distinct activity makes
it a valuable tool for studying nematode development and for investigating mechanisms of
ivermectin resistance.[11]

This document provides detailed protocols for the preparation of Avermectin Bla
monosaccharide solutions for use in experimental settings. Proper preparation, handling, and
storage are critical to ensure the compound's stability and the reproducibility of experimental
results.
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Data Presentation

Quantitative data for Avermectin Bla monosaccharide are summarized in the tables below

for easy reference.

Table 1. Chemical and Physical Properties

Property Value Reference
CAS Number 71831-09-9 [3][8][9]
Molecular Formula Ca1He0011 [31[81I9]
Molecular Weight 728.9 g/mol [31[81I9]
Appearance White solid / Crystalline solid [319]

Purity >95% by HPLC [3]

Table 2: Solubility Data

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) Soluble [31[8][9][11]

Ethanol Soluble [31I8191[11]

Methanol Soluble [318191[11]

Dimethylformamide (DMF) Soluble [3][81[11]
Table 3: Storage and Stability

Condition Duration Reference

Solid (Long-term) > 4 years at -20°C [31[81I9]

Stock Solution Up to 1 year at -20°C [12]

Stock Solution Up to 2 years at -80°C [12]
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Experimental Protocols

3.1 Materials and Equipment

e Avermectin Bla monosaccharide (solid form)

» High-purity solvents (DMSO, Ethanol, or Methanol)

» Analytical balance

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
3.2 Protocol for Preparing a 10 mM Stock Solution

This protocol provides a general method for preparing a high-concentration stock solution,
which can be diluted to final working concentrations for various assays.

e Pre-handling Checks:

o Ensure the Avermectin Bla monosaccharide solid is at room temperature before
opening the container to prevent condensation.

o Work in a chemical fume hood or a well-ventilated area.

e Calculation:

o

The molecular weight (MW) of Avermectin Bla monosaccharide is 728.9 g/mol .[3][8][9]

[¢]

To prepare a 10 mM stock solution (which is 0.010 mol/L), calculate the mass required for
a specific volume.

[¢]

Formula: Mass (mg) = Volume (mL) x Concentration (mM) x MW ( g/mol ) / 1000
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o Example for 1 mL of 10 mM stock: Mass (mg) =1 mL x 10 mM x 728.9 g/mol / 1000 =
7.29 mg

e Weighing the Compound:

o Carefully weigh out the calculated mass (e.g., 7.29 mg) of Avermectin Bla
monosaccharide using an analytical balance.

o Transfer the solid to a sterile vial or tube appropriately sized for your target volume.
e Solubilization:

o Select a suitable solvent based on your experimental needs (e.g., DMSO for cell-based
assays, as it is often tolerated in small final concentrations).

o Add the calculated volume of solvent (e.g., 1 mL of DMSO) to the vial containing the
weighed compound.

o Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming or sonication may be used to aid dissolution if necessary, but be mindful of
potential degradation with excessive heat.[2]

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[12]

o Clearly label all tubes with the compound name, concentration, solvent, and preparation
date.

3.3 Protocol for Preparing a Working Solution
o Determine Final Concentration:

o Decide the final concentration required for your experiment (e.g., 10 pM).
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¢ Dilution Calculation:

Use the formula M1V1 = M2V2 to calculate the volume of stock solution needed.

o

o M1 = Concentration of stock solution (e.g., 10 mM or 10,000 uM)

V1 = Volume of stock solution to be determined

[¢]

o Mz = Desired final concentration (e.g., 10 uM)

o

V2 = Final volume of working solution (e.g., 1 mL or 1000 pL)

[¢]

Calculation: V1 = (M2 x V2) / M1 = (10 uM x 1000 pL) / 10,000 uM =1 L

e Preparation:

[e]

Thaw an aliquot of the stock solution.

o

Add the appropriate volume of cell culture medium or experimental buffer to a sterile tube
(e.g., 999 pL).

o

Add the calculated volume of the stock solution (e.g., 1 pL) to the buffer.

[¢]

Mix thoroughly by gentle vortexing or pipetting. The working solution is now ready for use.

Important Note: The final concentration of the solvent (e.g., DMSO) in the working solution
should be kept low (typically <0.5%) to avoid solvent-induced artifacts in biological assays.
Always run a vehicle control (medium/buffer with the same final concentration of solvent) in
your experiments.

Visualizations

Diagrams are provided to illustrate key workflows and mechanisms.
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Caption: Experimental workflow for preparing Avermectin Bla monosaccharide solutions.
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Caption: Proposed mechanism of Avermectins and the distinct role of the Monosaccharide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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